Cas no 176386-54-2 (Bicyclo[4.2.0]octa-1,3,5-triene-7-carbonitrile,7-(1-methylethyl)-)

• Product Name: Bicyclo[4.2.0]octa-1,3,5-triene-7-carbonitrile,7-(1-methylethyl)-
• CAS No: 176386-54-2
• MF: C₁₂H₁₃N
• MW: 171.238322973251
• CID: 112367
• Update Time: 2024-01-24

Bicyclo[4.2.0]octa-1,3,5-triene-7-carbonitrile,7-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[4.2.0]octa-1,3,5-triene-7-carbonitrile,7-(1-methylethyl)-
• Bicyclo[4.2.0]octa-1,3,5-triene-7-carbonitrile, 7-(1-methylethyl)- (9CI)
• Bicyclo[4.2.0]octa-1,3,5-triene-7-carbonitrile, 7-(1-methylethyl)-

• Inchi： 1S/C12H13N/c1-9(2)12(8-13)7-10-5-3-4-6-11(10)12/h3-6,9H,7H2,1-2H3
• InChI Key： WWHHUGXCCBAJNE-UHFFFAOYSA-N
• SMILES： C12C(C(C(C)C)(C#N)C1)=CC=CC=2

Computed Properties

• Exact Mass: 171.10489
• Monoisotopic Mass: 171.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8A^2

Experimental Properties

• Density: 1.04±0.1 g/cm3(Predicted)
• Boiling Point: 288.9±29.0 °C(Predicted)
• PSA: 23.79